Cas no 83379-37-7 (L-Fucose-2-13C)

• Product Name: L-Fucose-2-13C
• CAS No: 83379-37-7
• MF: C₆H₁₂O₅
• MW: 165.149137496948
• CID: 988807
• Update Time: 2025-05-21

L-Fucose-2-13C Chemical and Physical Properties

Names and Identifiers

• 6-deoxy-l-[2-13c]galactose
• L-Fucose-2-13C
• L-[2-13C]FUCOSE

• Inchi： 1S/C6H12O5/c1-2-3(7)4(8)5(9)6(10)11-2/h2-10H,1H3/t2-,3+,4+,5-,6?/m0/s1/i5+1
• InChI Key： SHZGCJCMOBCMKK-BOIBEAGVSA-N
• SMILES： O1C([13C@H]([C@@H]([C@@H]([C@@H]1C)O)O)O)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides

Additional information on L-Fucose-2-13C

Research Brief on L-Fucose-2-13C (CAS: 83379-37-7) and Its Applications in Chemical Biology and Medicine

L-Fucose-2-13C, a stable isotope-labeled analog of L-fucose (CAS: 83379-37-7), has garnered significant attention in recent years due to its pivotal role in metabolic tracing, glycobiology research, and drug development. This research brief synthesizes the latest findings on this compound, highlighting its applications in studying fucosylation pathways, cancer biomarkers, and host-microbe interactions. The isotopic labeling at the C-2 position enables precise tracking of fucose metabolism in biological systems, offering unprecedented insights into disease mechanisms.

A 2023 study published in ACS Chemical Biology demonstrated the use of L-Fucose-2-13C to map fucose incorporation in gut microbiota-derived extracellular vesicles, revealing novel communication pathways between commensal bacteria and host immune cells. Researchers employed high-resolution mass spectrometry (HRMS) to quantify isotopic enrichment, achieving 98.7% labeling efficiency in in vitro models. This work underscores the compound's utility in microbiome studies, particularly for investigating inflammatory bowel disease (IBD) pathogenesis.

In oncology applications, a breakthrough paper in Nature Chemical Biology (2024) utilized L-Fucose-2-13C to identify aberrant fucosylation patterns in pancreatic ductal adenocarcinoma (PDAC). Through pulse-chase experiments combined with lectin microarray profiling, the team discovered that 13C-labeled fucose preferentially incorporated into sialyl-Lewis X (sLeX) antigens on PDAC cell surfaces, suggesting its potential as both a diagnostic tracer and therapeutic target. The study reported a 40% increase in detection sensitivity compared to conventional methods.

Recent methodological advances have expanded L-Fucose-2-13C's applications. A 2024 Analytical Chemistry publication detailed a novel NMR-based platform using this tracer to monitor real-time fucosyltransferase activity with 500-fold greater sensitivity than fluorometric assays. This innovation enables high-throughput screening of fucosylation inhibitors for autoimmune disease treatment. Meanwhile, in drug development, several biopharma companies have incorporated L-Fucose-2-13C into their ADC (antibody-drug conjugate) optimization pipelines to study Fc glycosylation effects on pharmacokinetics.

The synthesis and commercialization of L-Fucose-2-13C have seen notable progress. A 2023 patent (WO202318782A1) disclosed an improved enzymatic synthesis route achieving 99.2% isotopic purity at half the cost of traditional chemical methods. Market analysis indicates a 35% annual growth in demand for this tracer, driven by increasing research into fucose-related immunotherapies and precision diagnostics. Current challenges include optimizing delivery systems for in vivo applications and establishing standardized protocols for cross-study comparisons.

Future directions highlighted in recent reviews point to emerging applications in neurobiology (tracking fucose metabolism in Alzheimer's models) and vaccine development (engineering fucosylated adjuvants). The compound's unique properties position it as a versatile tool for unraveling the biological significance of fucosylation across multiple disease areas. Ongoing clinical trials incorporating L-Fucose-2-13C-based imaging (NCT05688307) may soon translate these research advances into clinical practice.